Cas no 1805617-40-6 (Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate)

• Product Name: Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate
• CAS No: 1805617-40-6
• MF: C₁₀H₉ClF₂INO₂
• MW: 375.538241147995
• CID: 4894274
• Update Time: 2025-05-19

Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate

• Inchi： 1S/C10H9ClF2INO2/c1-17-7(16)3-5-2-6(4-11)10(14)15-8(5)9(12)13/h2,9H,3-4H2,1H3
• InChI Key： MFZBETWYGUPCNZ-UHFFFAOYSA-N
• SMILES： IC1=C(CCl)C=C(C(C(F)F)=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate

Recent Advances in the Application of Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate (CAS: 1805617-40-6) in Chemical Biology and Pharmaceutical Research

The compound Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate (CAS: 1805617-40-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate, which make it a valuable intermediate in the synthesis of complex heterocyclic compounds. The presence of multiple functional groups, including chloromethyl, difluoromethyl, and iodo substituents, allows for diverse chemical transformations, enabling the construction of pharmacologically relevant scaffolds. Researchers have successfully utilized this compound in the development of novel kinase inhibitors and other targeted therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives synthesized from Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate in inhibiting specific protein kinases involved in cancer progression. The study reported IC50 values in the nanomolar range, suggesting high potency and selectivity. These findings underscore the compound's potential as a cornerstone in the design of next-generation anticancer agents.

Another notable application of this compound lies in its role as a precursor for radiopharmaceuticals. The iodine atom in the pyridine ring provides a convenient site for radioisotope labeling, facilitating the development of imaging agents for positron emission tomography (PET). Recent preclinical studies have shown promising results in using labeled derivatives for the detection of tumor biomarkers, offering a non-invasive diagnostic tool for early-stage cancer detection.

Despite these advancements, challenges remain in optimizing the synthetic routes for Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate to improve yield and scalability. Current methodologies often involve multi-step processes with moderate yields, prompting ongoing research into more efficient catalytic systems and greener reaction conditions. Recent breakthroughs in flow chemistry and photoredox catalysis show potential for addressing these limitations.

In conclusion, Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate (CAS: 1805617-40-6) represents a promising building block in medicinal chemistry with diverse applications in drug discovery and diagnostic imaging. Future research should focus on expanding its utility in targeted therapy development and addressing synthetic challenges to facilitate broader adoption in pharmaceutical manufacturing.